Cas no 2137655-13-9 (3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester)

3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester is a specialized spirocyclic compound featuring a unique structural framework with both carboxylic acid and ester functionalities. The presence of a chloromethyl group at the 9-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of complex heterocycles or peptidomimetics. The tert-butyl ester at the 3-position provides steric protection, improving stability during synthetic manipulations. This compound’s rigid spirocyclic core contributes to conformational constraint, which is advantageous in medicinal chemistry for designing bioactive molecules with targeted properties. Its versatility and well-defined reactivity profile make it suitable for applications in pharmaceutical research and advanced material development.
3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester structure
2137655-13-9 structure
Product Name:3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester
CAS No:2137655-13-9
MF:C17H28ClNO4
MW:345.861524581909
CID:5257814
Update Time:2025-10-24

3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester
    • Inchi: 1S/C17H28ClNO4/c1-16(2,3)23-15(21)19-10-8-17(9-11-19)6-4-13(5-7-17)14(20)22-12-18/h13H,4-12H2,1-3H3
    • InChI Key: OLUCBEGLBSGNEX-UHFFFAOYSA-N
    • SMILES: C1C2(CCC(C(OCCl)=O)CC2)CCN(C(OC(C)(C)C)=O)C1

3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-387280-0.05g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
0.05g
$1723.0 2023-03-02
Enamine
EN300-387280-0.1g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
0.1g
$1804.0 2023-03-02
Enamine
EN300-387280-0.25g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
0.25g
$1887.0 2023-03-02
Enamine
EN300-387280-0.5g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
0.5g
$1968.0 2023-03-02
Enamine
EN300-387280-1.0g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
1g
$0.0 2023-06-07
Enamine
EN300-387280-2.5g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
2.5g
$4019.0 2023-03-02
Enamine
EN300-387280-5.0g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
5.0g
$5949.0 2023-03-02
Enamine
EN300-387280-10.0g
3-tert-butyl 9-chloromethyl 3-azaspiro[5.5]undecane-3,9-dicarboxylate
2137655-13-9
10.0g
$8819.0 2023-03-02

Additional information on 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester

Research Briefing on 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester (CAS: 2137655-13-9)

In recent years, the compound 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester (CAS: 2137655-13-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and protease inhibitors. The unique structural features of this compound, including its spirocyclic core and functional groups, make it a valuable scaffold for medicinal chemistry applications.

Recent studies have focused on optimizing the synthesis of 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid, 9-(chloromethyl) 3-(1,1-dimethylethyl) ester to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel multi-step synthetic route that achieved a 65% overall yield, significantly higher than previous methods. The improved synthesis involves a key ring-closing metathesis step followed by selective functionalization of the chloromethyl group, which is critical for downstream derivatization. This advancement has facilitated broader exploration of the compound's pharmacological properties.

Pharmacological characterization of derivatives based on this scaffold has revealed interesting biological activities. Research published in ACS Chemical Neuroscience (2024) demonstrated that certain analogs exhibit potent and selective inhibition of gamma-secretase, an enzyme implicated in Alzheimer's disease pathogenesis. The chloromethyl group at position 9 appears crucial for this activity, serving as a handle for further structural modifications that can fine-tune potency and selectivity. Molecular modeling studies suggest that the spirocyclic structure provides optimal spatial orientation for interaction with the enzyme's active site.

In addition to CNS applications, this compound has shown promise in oncology research. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of 3-Azaspiro[5.5]undecane-3,9-dicarboxylic acid exhibit inhibitory activity against histone deacetylases (HDACs), particularly HDAC6. The tert-butyl ester group at position 3 was found to contribute significantly to the compounds' cellular permeability and metabolic stability. These findings open new avenues for developing epigenetic therapies for cancer treatment.

The compound's safety profile and pharmacokinetic properties are currently under investigation. Preliminary toxicology studies in rodent models (2024) indicate that the parent compound has acceptable safety margins at therapeutic doses, with no significant organ toxicity observed. However, researchers note that the chloromethyl group may confer reactivity that needs to be carefully managed in drug development. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with potential indications ranging from neurodegenerative diseases to oncology.

Future research directions for this compound class include exploring its utility in targeted drug delivery systems, where the chloromethyl group could serve as a conjugation site for antibody-drug conjugates (ADCs) or other targeted therapies. Additionally, computational studies are underway to predict and optimize the binding affinities of various derivatives to different biological targets. The versatility of this scaffold suggests it will remain an important focus of medicinal chemistry research in the coming years.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.